Cas no 138904-38-8 (Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 4,5,6,7-tetrahydro-5,7-dioxo-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 4,5,6,7-tetrahydro-5,7-dioxo-
• CAS No: 138904-38-8
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• CID: 1257588
• PubChem ID: 121229318
• Update Time: 2025-04-20

Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 4,5,6,7-tetrahydro-5,7-dioxo- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 4,5,6,7-tetrahydro-5,7-dioxo-
• 138904-38-8
• EN300-5450290
• BS-51523
• 5,7-Dioxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
• AT27430
• Methyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate
• Z1486032112
• 1263059-26-2

• Inchi： 1S/C8H6ClN3O2/c1-14-8(13)5-4-7-10-6(9)2-3-12(7)11-5/h2-4H,1H3
• InChI Key： GZELJABQLTVHPY-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=CC(C(=O)OC)=N2)N=1

Computed Properties

• Exact Mass: 176.03352
• Monoisotopic Mass: 211.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 87.78